Cas no 872091-92-4 (4-Pyridinecarboxylic acid, 2-(1-cyano-1-methylethyl)-)

• Product Name: 4-Pyridinecarboxylic acid, 2-(1-cyano-1-methylethyl)-
• CAS No: 872091-92-4
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1879911
• PubChem ID: 57929703
• Update Time: 2024-10-26

4-Pyridinecarboxylic acid, 2-(1-cyano-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-(1-cyano-1-methylethyl)-
• 2-(1-cyano-1-methylethyl)isonicotinic acid
• 2-(1-Cyano-1-methylethyl)-4-pyridinecarboxylic acid (ACI)
• 2-(2-Cyanopropan-2-yl)isonicotinic acid
• CS-0513689
• SCHEMBL3942944
• DB-312440
• 872091-92-4
• MFCD18261544
• 2-(2-cyanopropan-2-yl)isonicotinicacid
• F30378
• 2-(2-cyanopropan-2-yl)pyridine-4-carboxylic acid
• 2-(2-Cyano-2-propyl)isonicotinic Acid
• SY295441
• OUNRSRBCTDBKTD-UHFFFAOYSA-N

• Inchi： 1S/C10H10N2O2/c1-10(2,6-11)8-5-7(9(13)14)3-4-12-8/h3-5H,1-2H3,(H,13,14)
• InChI Key： OUNRSRBCTDBKTD-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1C=C(C(O)=O)C=CN=1

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74Ų